molecular formula C12H15Cl2NO2 B3925992 2-(2,4-dichlorophenoxy)-N-propylpropanamide

2-(2,4-dichlorophenoxy)-N-propylpropanamide

Cat. No. B3925992
M. Wt: 276.16 g/mol
InChI Key: MEUROGLZWZSCPS-UHFFFAOYSA-N
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Description

2-(2,4-dichlorophenoxy)-N-propylpropanamide, commonly known as dichlofop-methyl, is a selective herbicide that is widely used in agriculture to control grassy weeds in crops such as rice, wheat, barley, and oats. The chemical structure of dichlofop-methyl consists of two chlorophenoxy groups attached to a propylpropanamide molecule.

Mechanism of Action

Dichlofop-methyl works by inhibiting the activity of acetyl-CoA carboxylase (ACC), an enzyme that is involved in fatty acid biosynthesis. ACC is essential for the growth and development of plants, and its inhibition leads to the accumulation of toxic levels of malonyl-CoA, which disrupts the normal metabolic processes of the plant and ultimately leads to its death.
Biochemical and Physiological Effects
Dichlofop-methyl has been found to have minimal toxicity to humans and animals at the recommended application rates. However, it can have adverse effects on non-target plants and organisms if applied improperly. Studies have shown that dichlofop-methyl can accumulate in soil and water and persist for extended periods, leading to potential environmental contamination.

Advantages and Limitations for Lab Experiments

Dichlofop-methyl is a valuable tool for researchers studying plant physiology and biochemistry. Its selective herbicidal properties allow for the precise control of specific plant species, making it an ideal tool for studying the effects of plant growth regulators and other biochemical pathways. However, the potential environmental impact of dichlofop-methyl must be carefully considered when designing experiments, and appropriate safety measures must be taken to ensure that it is used responsibly.

Future Directions

There are several potential future directions for research on dichlofop-methyl. One area of interest is the development of new formulations that are more environmentally friendly and less persistent in the soil. Another area of research is the study of the molecular mechanisms underlying the selectivity of dichlofop-methyl for grassy weeds, which could lead to the development of new herbicides with improved selectivity and efficacy. Finally, more research is needed to fully understand the potential environmental impact of dichlofop-methyl and to develop strategies for minimizing its impact on non-target organisms and ecosystems.
Conclusion
In conclusion, dichlofop-methyl is a widely used herbicide that has been extensively studied for its herbicidal properties. Its selective action against grassy weeds makes it a valuable tool for researchers studying plant physiology and biochemistry. However, the potential environmental impact of dichlofop-methyl must be carefully considered, and appropriate safety measures must be taken to ensure that it is used responsibly. Further research is needed to fully understand the potential risks and benefits of dichlofop-methyl and to develop new herbicides with improved efficacy and environmental safety.

Scientific Research Applications

Dichlofop-methyl has been extensively studied for its herbicidal properties and has been found to be highly effective in controlling grassy weeds. It is commonly used in combination with other herbicides to achieve a broad spectrum of weed control. In addition to its use in agriculture, dichlofop-methyl has also been studied for its potential use in controlling invasive plant species in natural habitats.

properties

IUPAC Name

2-(2,4-dichlorophenoxy)-N-propylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15Cl2NO2/c1-3-6-15-12(16)8(2)17-11-5-4-9(13)7-10(11)14/h4-5,7-8H,3,6H2,1-2H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEUROGLZWZSCPS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCNC(=O)C(C)OC1=C(C=C(C=C1)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15Cl2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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